Cas no 2171165-59-4 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2171165-59-4
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 5974043
• PubChem ID: 165834247
• Update Time: 2025-06-14

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid
• 2171165-59-4
• EN300-1504380
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-oxobutanoic acid

• Inchi： 1S/C24H26N2O7/c1-3-19(22(28)25-20(23(29)30)12-21(27)32-2)26-24(31)33-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-20H,3,12-13H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t19-,20-/m0/s1
• InChI Key： QVZKPRDZIFWLRI-PMACEKPBSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CC(=O)OC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid

Comprehensive Analysis of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid (CAS No. 2171165-59-4)

The compound (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-oxobutanoic acid (CAS No. 2171165-59-4) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxy-oxobutanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound to study protein-protein interactions, enzyme inhibition, and drug delivery systems, aligning with current trends in precision medicine and biologics development.

In recent years, the demand for Fmoc-protected amino acids like 2171165-59-4 has surged due to their role in peptide therapeutics. A growing number of studies focus on targeted cancer therapies and autoimmune disease treatments, where this compound’s stability and reactivity are critical. Its chiral centers (notably the (2S)-configuration) ensure high stereochemical purity, a key factor in FDA-approved drug formulations. Additionally, its compatibility with automated peptide synthesizers addresses the industry’s push toward high-throughput screening and AI-driven drug discovery.

The methoxy-4-oxobutanoic acid segment in 2171165-59-4 offers unique esterification and crosslinking capabilities, making it a hotspot for biomaterial engineering. Innovations in hydrogel design and 3D bioprinting leverage such compounds to create scaffolds for tissue regeneration. This aligns with Google Trends data showing increased searches for "peptide-based biomaterials" and "sustainable drug delivery." Furthermore, the compound’s Fmoc group enables UV-monitored deprotection, a feature prized in green chemistry initiatives aiming to reduce solvent waste.

From an SEO perspective, queries like "Fmoc-amino acid applications" and "CAS 2171165-59-4 solubility" reflect user interest in practical usage. Analytical techniques such as HPLC purification and mass spectrometry are often associated with this compound, underscoring its relevance in QC/QA protocols. As the biopharmaceutical market expands, 2171165-59-4 is poised to remain a staple in R&D pipelines, particularly for next-generation vaccines and personalized therapeutics.